Cas no 188047-58-7 (1H-Pyrazole-4-carbonyl chloride, 5-chloro-3-methyl-1-phenyl-)

1H-Pyrazole-4-carbonyl chloride, 5-chloro-3-methyl-1-phenyl- structure
188047-58-7 structure
Product Name:1H-Pyrazole-4-carbonyl chloride, 5-chloro-3-methyl-1-phenyl-
CAS No:188047-58-7
MF:C11H8Cl2N2O
MW:255.10002040863
CID:1379939
Update Time:2024-08-16

1H-Pyrazole-4-carbonyl chloride, 5-chloro-3-methyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carbonyl chloride, 5-chloro-3-methyl-1-phenyl-
    • Inchi: 1S/C11H8Cl2N2O/c1-7-9(11(13)16)10(12)15(14-7)8-5-3-2-4-6-8/h2-6H,1H3
    • InChI Key: PTBNUSNSZVQIBC-UHFFFAOYSA-N
    • SMILES: C(Cl)(C1=C(Cl)N(C2=CC=CC=C2)N=C1C)=O

Computed Properties

  • Exact Mass: 254.00154

Experimental Properties

  • Density: 1.39±0.1 g/cm3(Predicted)
  • Melting Point: 97 °C
  • Boiling Point: 366.7±37.0 °C(Predicted)
  • PSA: 34.89
  • pka: -5.05±0.10(Predicted)
Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd